Cas no 2228915-45-3 (1-1-(5-methylpyridin-3-yl)cyclopropylethan-1-one)

• Product Name: 1-1-(5-methylpyridin-3-yl)cyclopropylethan-1-one
• CAS No: 2228915-45-3
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5778152
• PubChem ID: 165618190
• Update Time: 2025-08-04

1-1-(5-methylpyridin-3-yl)cyclopropylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[1-(5-methylpyridin-3-yl)cyclopropyl]ethan-1-one
• 2228915-45-3
• EN300-1817632
• 1-1-(5-methylpyridin-3-yl)cyclopropylethan-1-one

• Inchi： 1S/C11H13NO/c1-8-5-10(7-12-6-8)11(3-4-11)9(2)13/h5-7H,3-4H2,1-2H3
• InChI Key： TYPCWNHQLRTWQZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1(C2C=NC=C(C)C=2)CC1

Computed Properties

• Exact Mass: 175.099714038g/mol
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Additional information on 1-1-(5-methylpyridin-3-yl)cyclopropylethan-1-one

Compound CAS No 2228915-45-3: 1-(5-Methylpyridin-3-yl)cyclopropylethanone

The compound with CAS number 2228915-45-3, known as 1-(5-methylpyridin-3-yl)cyclopropylethanone, is a unique organic molecule that has garnered attention in the fields of organic chemistry and pharmacology. This compound is characterized by its cyclopropane ring fused to a pyridine derivative, making it a valuable structure for exploring novel chemical reactions and potential biological activities.

Recent studies have highlighted the importance of such bicyclic compounds in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The integration of a cyclopropane group into the molecule introduces unique steric and electronic properties, which can enhance binding affinity to target proteins. This feature has been leveraged in several research projects aimed at designing more effective pharmaceuticals with improved bioavailability.

In terms of synthesis, the compound can be prepared through a variety of methods, including but not limited to, Friedel-Crafts acylation and various coupling reactions. These methods allow for precise control over the regiochemistry and stereochemistry of the product, ensuring high purity and consistency in large-scale production.

The structural versatility of 1-(5-methylpyridin-3-yl)cyclopropylethanone also makes it an ideal candidate for further functionalization. Researchers have explored substituting different groups on the pyridine ring to investigate their effects on the compound's pharmacokinetic properties. For instance, introducing electron-withdrawing groups has been shown to increase metabolic stability, while electron-donating groups can enhance solubility in aqueous environments.

Beyond its role in drug development, this compound has also found applications in materials science. Its rigid structure and aromaticity make it suitable for use as a building block in constructing advanced materials, such as coordination polymers and supramolecular assemblies. These materials hold promise for applications in sensing, catalysis, and energy storage.

In conclusion, the compound with CAS number 2228915-45-3, or 1-(5-methylpyridin-3-yl)cyclopropylethanone, represents a significant advancement in organic synthesis and molecular design. Its unique structure and diverse applications underscore its importance as a tool for both academic research and industrial innovation.